Cas no 104934-52-3 (3-Dodecylthiophene)

3-Dodecylthiophene structure
3-Dodecylthiophene structure
Product Name:3-Dodecylthiophene
CAS No:104934-52-3
Molecular Formula:C16H28S
Molecular Weight:252.45852
MDL:MFCD00130121
CID:91287
PubChem ID:24869167

3-Dodecylthiophene Properties

Names and Identifiers

    • 3-Dodecylthiophene
    • 3-N-LAURYLTHIOPHENE
    • 3-N-DODECYLTHIOPHENE
    • 3-Laurylthiophene
    • AS-14539
    • C16H28S
    • GEO-01280
    • AKOS005254617
    • 3-Dodecylthiophene-2-D
    • 104934-52-3
    • 104934-53-4
    • F14937
    • BIDD:GT0253
    • SY246287
    • 3-Dodecylthiophene, 97%
    • 3-dodecyl thiophene
    • 3-dodecyl-thiophene
    • SY011230
    • 2122800-12-6
    • A801103
    • RFKWIEFTBMACPZ-UHFFFAOYSA-N
    • DTXSID40369961
    • D2016
    • MFCD26958733
    • Thiophene, 3-dodecyl-
    • MFCD31699966
    • FT-0616209
    • AC-33675
    • CS-W004390
    • SCHEMBL79577
    • SB66696
    • W-200077
    • MFCD00130121
    • DB-050482
    • STL554246
    • BBL100452
    • 3-n-Dodecylthiophene
    • MDL: MFCD00130121
    • InChIKey: RFKWIEFTBMACPZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H28S/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-17-15-16/h13-15H,2-12H2,1H3
    • SMILES: C(C1C=CSC=1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 252.19100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 252.191
  • Heavy Atom Count: 17
  • Complexity: 156
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • LogP: 6.21150
  • PSA: 28.24000
  • Refractive Index: n20/D 1.488(lit.)
  • Boiling Point: 175°C/1.8mmHg(lit.)
  • Melting Point: -0.15°C (estimate)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Color/Form: Colorless or light yellow liquid
  • Solubility: Not determined
  • Density: 0.902 g/mL at 25 °C(lit.)

3-Dodecylthiophene Security Information

3-Dodecylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Dodecylthiophene Pricemore >>

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1PlusChem
1P003JU0-1g
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104934-52-3 98%
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$6.00 2025-02-20
A2B Chem LLC
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$6.00 2024-04-20
Aaron
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$5.00 2025-01-22
abcr
AB143016-1 g
3-n-Dodecylthiophene, 98%; .
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€74.40 2023-05-09
Alichem
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Ambeed
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Apollo Scientific
OR18269-10g
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£54.00 2023-09-01
Chemenu
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$68 2023-02-19
eNovation Chemicals LLC
D910845-25g
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$145 2022-09-02
Fluorochem
013560-1g
3-Dodecylthiophene
104934-52-3 95%
1g
£17.00 2022-03-01

3-Dodecylthiophene Synthesis

3-Dodecylthiophene Suppliers

ZHENGZHOU CHANGKUAN TECHNOLOGY CO,.LTD.
Audited Supplier Audited Supplier
(CAS:104934-52-3)
MR./MRS.:Betty
Phone:18530983798
Email:sales5@changkuantech.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:104934-52-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:104934-52-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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